(3-tert-Butyl-5-nitro-1,3-oxazinan-5-yl)methanol

• IUPAC Name: (3-tert-butyl-5-nitro-1,3-oxazinan-5-yl)methanol
• InChI: InChI=1S/C9H18N2O4/c1-8(2,3)10-4-9(5-12,11(13)14)6-15-7-10/h12H,4-7H2,1-3H3
• InChI Key: XVHGCUHMCSFWJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1CC(COC1)(CO)[N+](=O)[O-]
• Molecular Formula: C9H18N2O4
• DSSTOX Substance ID: DTXSID10346027
• Molecular Weight: 218.25 g/mol
• CAS RN: 32051-21-1

Description

(3-tert-Butyl-5-nitro-1,3-oxazinan-5-yl)methanol, commonly referred to as TBNOM, is a chemical compound that has gained significant attention in scientific research due to its diverse range of applications. TBNOM is a colorless liquid that is soluble in organic solvents and exhibits a unique structural arrangement that makes it an ideal candidate for various scientific investigations. In

Scientific Research Applications

1. Synthesis and Reactions

• Research into the synthesis of 1,3-oxazines, which includes compounds related to (3-tert-Butyl-5-nitro-1,3-oxazinan-5-yl)methanol, demonstrates the use of copper(II)-catalyzed multi-component one-pot approaches at room temperature (Borpatra, Deb, & Baruah, 2018). These reactions use methanol as both solvent and carbon source, emphasizing its role in organic synthesis.
• The functionalization of molecules like 5-nitrofuramides in methanol, which involves the displacement of nitro groups, offers insights into the chemical behavior of related nitro-substituted compounds (Powers, 1971).